Pharmacuetical Impurity Standards
  • Aminopterin
    Aminopterin
    • Cat. No.:
    • B017811
    • CAS No.:
    • 54-62-6
    • Molecular Formula:
    • C19H20N8O5
    • Molecular Weight:
    • 440.4 g/mol
    Description
    Aminopterin can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts.
    Clusters of yellow needles. Used as a rodenticide, medicin...
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  • Thymine
    Thymine
    • Cat. No.:
    • B131476
    • CAS No.:
    • 65-71-4
    • Molecular Formula:
    • C5H6N2O2
    • Molecular Weight:
    • 126.11 g/mol
    Description
    Thymine is a pyrimidine nucleobase that is uracil in which the hydrogen at position 5 is replaced by a methyl group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It...
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  • Tedizolid
    Tedizolid
    • Cat. No.:
    • B1663884
    • CAS No.:
    • 856866-72-3
    • Molecular Formula:
    • C17H15FN6O3
    • Molecular Weight:
    • 370.3 g/mol
    Description
    Tedizolid is a member of the class of pyridines that is pyridine which is substituted by a 2-methyl-2H-tetrazol-5-yl group at position 2 and by a 2-fluoro-4-[(5R)-5-(hydroxymethyl)-2-oxo-1,3-oxazolidin-3-yl]phen...
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  • Ketoprofen
    Ketoprofen
    • Cat. No.:
    • B1673614
    • CAS No.:
    • 22071-15-4
    • Molecular Formula:
    • C16H14O3
    • Molecular Weight:
    • 254.28 g/mol
    Description
    Ketoprofen is an oxo monocarboxylic acid that consists of propionic acid substituted by a 3-benzoylphenyl group at position 2. It has a role as a non-steroidal anti-inflammatory drug, an antipyretic, an EC 1.14....
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  • Melamine
    Melamine
    • Cat. No.:
    • B1676169
    • CAS No.:
    • 108-78-1
    • Molecular Formula:
    • C3H6N6
      C3H6N6
      C3N3(NH2)3
    • Molecular Weight:
    • 126.12 g/mol
    Description
    Melamine appears as colorless to white monoclinic crystals or prisms or white powder. Sublimes when gently heated. (NTP, 1992)
    Melamine is a trimer of cyanamide, with a 1,3,5-triazine skeleton. It has a role ...
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  • Olanzapine
    Olanzapine
    • Cat. No.:
    • B1677200
    • CAS No.:
    • 132539-06-1
    • Molecular Formula:
    • C17H20N4S
    • Molecular Weight:
    • 312.4 g/mol
    Description
    Olanzapine is a benzodiazepine that is 10H-thieno[2,3-b][1,5]benzodiazepine substituted by a methyl group at position 2 and a 4-methylpiperazin-1-yl group at position 4. It has a role as a histamine antagonist, ...
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  • Sulfamethoxazole
    Sulfamethoxazole
    • Cat. No.:
    • B3419525
    • CAS No.:
    • 144930-01-8
    • Molecular Formula:
    • C10H11N3O3S
    • Molecular Weight:
    • 253.28 g/mol
    Description
    Crystals or white powder. (NTP, 1992)
    Sulfamethoxazole is an isoxazole (1,2-oxazole) compound having a methyl substituent at the 5-position and a 4-aminobenzenesulfonamido group at the 3-position. It has a ro...
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  • Glimepiride
    Glimepiride
    • Cat. No.:
    • B3422612
    • CAS No.:
    • 261361-60-8
    • Molecular Formula:
    • C24H34N4O5S
    • Molecular Weight:
    • 490.6 g/mol
    Description
    Glimepiride is a sulfonamide, a N-acylurea and a N-sulfonylurea. It has a role as a hypoglycemic agent and an insulin secretagogue.
    GLIMEPIRIDE is a small molecule drug with a maximum clinical trial phase of ...
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  • (+-)-Laudanosine
    (+-)-Laudanosine
    • Cat. No.:
    • B7765402
    • CAS No.:
    • 20412-65-1
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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  • Cinnamic Acid
    Cinnamic Acid
    • Cat. No.:
    • B10753923
    • CAS No.:
    • 18819-63-1
    • Molecular Formula:
    • C9H8O2
    • Molecular Weight:
    • 148.16 g/mol
    Description
    Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styre...
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